Geninthiocin

Specification

• Description: Geninthiocin A is a cyclic thiopeptide bacterial metabolite originally isolated from Streptomyces sp. DD84.1 It is active against a variety of Gram-positive bacteria (MICs = 0.2-4 µg/ml), the Gram-negative bacterium C. violaceum (MIC = 19 µg/ml), and the fungus M. hiemalis (MIC = 38 µg/ml). Geninthiocin A also induces tipA promoter transcription with a minimum induction concentration of 1.2 ng/ml.; Geninthiocin is a thiopeptide antibiotic isolated from a Streptomyces sp. Geninthiocin displays a 10-fold selectivity for bacteria over mammalian cells lines, whereas the related dedialanyl geninthiocin shows the reverse selectivity. Geninthiocin is closely related to siomycin, a recently discovered inhibitor of oncogenic transcription factor, FoxM1.
• CAS No.: 158792-27-9
• Molecular Formula: C50H49N15O15S
• Molecular Weight: 1132.1 g/mol
• IUPAC Name: (17E)-N-[3-[(3-amino-3-oxoprop-1-en-2-yl)amino]-3-oxoprop-1-en-2-yl]-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-33-methyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide
• Standard InChI: InChI=1S/C50H49N15O15S/c1-12-27-48-61-30(16-79-48)41(72)54-21(5)39(70)65-35(50(10,11)77)45(76)57-23(7)47-64-33(25(9)80-47)44(75)55-20(4)38(69)56-22(6)46-60-29(15-78-46)34-26(49-62-31(17-81-49)42(73)63-32(24(8)66)43(74)59-27)13-14-28(58-34)40(71)53-19(3)37(68)52-18(2)36(51)67/h12-17,24,32,35,66,77H,2-7H2,1,8-11H3,(H2,51,67)(H,52,68)(H,53,71)(H,54,72)(H,55,75)(H,56,69)(H,57,76)(H,59,74)(H,63,73)(H,65,70)/b27-12+
• Standard InChI Key: JNUIXQXFKIJDIV-KKMKTNMSSA-N
• Isomeric SMILES: C/C=C/1\C2=NC(=CO2)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)NC(=C)C(=O)NC(=C)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• SMILES: CC=C1C2=NC(=CO2)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)NC(=C)C(=O)NC(=C)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Canonical SMILES: CC=C1C2=NC(=CO2)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)NC(=C)C(=O)NC(=C)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Appearance: White Amorphous Powder